Cas no 2247087-94-9 ((1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride)

• Product Name: (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride
• CAS No: 2247087-94-9
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 5463321
• Update Time: 2025-10-22

(1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride
• Z3379722157
• (1S,4S,7R)-2-oxa-5-azabicyclo[2.2.1]heptan-7-ol hydrochloride
• 2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol, hydrochloride (1:1), (1S,4S,7R)-

• Inchi： 1S/C5H9NO2.ClH/c7-5-3-2-8-4(5)1-6-3;/h3-7H,1-2H2;1H/t3-,4-,5+;/m0./s1
• InChI Key： VVHOTOLRKBLIOE-ASMLCRKRSA-N
• SMILES： Cl.O1C[C@H]2[C@H]([C@@H]1CN2)O

Computed Properties

• Exact Mass: 151.0400063 g/mol
• Monoisotopic Mass: 151.0400063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Molecular Weight: 151.59

Additional information on (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride

Introduction to (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride (CAS No. 2247087-94-9)

The compound (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride, identified by its CAS number 2247087-94-9, is a fascinating molecule with significant implications in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic structure, featuring both an oxygen and an azacycle, presents a unique scaffold that has garnered attention for its potential in drug discovery and medicinal chemistry.

At the core of its appeal lies the intricate stereochemistry of the molecule. The specific configuration at the 1S, 4S, and 7R positions contributes to its distinct conformational properties, which are critical for its biological activity. This stereochemical landscape has been a subject of extensive research, particularly in the context of developing novel therapeutic agents that target specific biological pathways.

In recent years, there has been growing interest in harnessing the structural features of such bicyclic compounds for their pharmacological properties. The presence of both an oxygen and an azabicyclic system creates a rigid framework that can mimic natural products and bioactive molecules. This structural motif has been explored in various drug classes, including those targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride is its potential as a lead compound in medicinal chemistry. Researchers have leveraged its unique scaffold to develop derivatives with enhanced binding affinity and selectivity for biological targets. For instance, studies have shown that modifications to this core structure can lead to compounds with improved efficacy in models of inflammation and pain management.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a more practical candidate for further development. This salt form has been particularly useful in preclinical studies, where it has demonstrated promising results in vitro and in vivo. The improved solubility profile is a critical factor in drug development, as it facilitates formulation into oral or injectable dosage forms.

Recent advancements in computational chemistry have further illuminated the potential of (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride as a pharmacophore. Molecular modeling studies have revealed insights into how this molecule interacts with biological targets at the atomic level. These insights have guided the design of new analogs with optimized pharmacokinetic properties and reduced side effects.

In the realm of synthetic organic chemistry, the preparation of this compound represents a significant challenge due to its complex bicyclic architecture. However, recent methodologies have made strides in simplifying its synthesis while maintaining high enantioselectivity. These advancements have opened up new avenues for exploring derivatives of this scaffold without compromising on stereochemical purity.

The biological activity of (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride has been extensively studied in various contexts. Initial investigations suggested that it may possess properties relevant to central nervous system disorders, where its structural features could interact with neurotransmitter receptors or ion channels. Further research has also explored its potential in modulating immune responses and reducing inflammation.

One notable area of research involves using this compound as a tool compound in biochemical assays. Its well-defined structure allows researchers to probe specific enzymatic pathways and understand how different regions of the molecule influence biological activity. Such studies have provided valuable insights into drug mechanisms and have informed the design of next-generation therapeutics.

The future prospects for (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride are promising as ongoing research continues to uncover new applications for this versatile scaffold. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with improved therapeutic profiles. Additionally, advances in biocatalysis may offer more sustainable routes to producing this compound on an industrial scale.

In conclusion, (1S,4S,7R)-2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol;hydrochloride is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration as a lead molecule or tool compound in drug discovery programs.